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Compound of Interest

Compound Name: 1-tert-butyl-3-phenylthiourea

Cat. No.: B087764 Get Quote

Application Notes and Protocols for 1-tert-butyl-
3-phenylthiourea
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and use of 1-tert-
butyl-3-phenylthiourea (CAS RN: 14327-04-9). The information is intended to ensure the

safety of laboratory personnel and to maintain the integrity of the compound for research and

development purposes.

Section 1: Compound Information
1.1. Chemical Properties
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Property Value Source

Molecular Formula C₁₁H₁₆N₂S ChemicalBook[1]

Molecular Weight 208.32 g/mol ChemicalBook[1]

Appearance
White to off-white crystalline

powder
General knowledge

Melting Point Not available

Boiling Point Not available

Solubility

Soluble in many organic

solvents. Limited solubility in

water.

General knowledge

Stability
Stable under recommended

storage conditions.[2]

1.2. Safety and Hazard Information

Hazard Statement Precautionary Statement Pictogram

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.

Wash skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Wear protective

gloves/protective clothing/eye

protection/face protection.

GHS07

Note: This information is based on the Safety Data Sheet for the closely related compound

Phenylthiourea and general chemical safety principles.

Section 2: Proper Handling and Personal Protective
Equipment (PPE)
Proper handling of 1-tert-butyl-3-phenylthiourea is crucial to minimize exposure and prevent

contamination. The following procedures should be strictly adhered to in a laboratory setting.
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2.1. Engineering Controls

Work in a well-ventilated area, preferably in a certified chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible.[3]

2.2. Personal Protective Equipment (PPE)

PPE Item Specification

Gloves
Nitrile or neoprene gloves. Check for

breakthrough times.

Eye Protection Chemical safety goggles or a face shield.

Lab Coat
A flame-retardant lab coat should be worn at all

times.

Respiratory Protection

If working with large quantities or if dust is

generated, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors and

particulates is recommended.

2.3. General Handling Procedures

Avoid inhalation of dust and vapors.

Avoid contact with skin and eyes.

Use non-sparking tools and equipment.

Keep containers tightly closed when not in use.[3]

Wash hands thoroughly after handling.[3]
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Personal Protective Equipment (PPE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087764#proper-handling-and-storage-procedures-
for-1-tert-butyl-3-phenylthiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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